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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858 Get Quote

This guide provides troubleshooting protocols and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in effectively managing the

pungent odor associated with Wofasteril® (a peracetic acid-based disinfectant) in a laboratory

setting.

Troubleshooting Guide
This section addresses specific odor-related issues you may encounter during experiments.

Issue 1: A strong, pungent odor is noticeable during the active handling of Wofasteril®
solutions.

Initial Assessment: The pungent, vinegar-like odor is primarily due to peracetic acid and

acetic acid vapors.[1][2][3] Acute exposure can irritate the eyes, respiratory tract, and skin.[1]

[4][5]

Troubleshooting Steps:

Verify Engineering Controls:

Chemical Fume Hood: Confirm that all handling of Wofasteril® concentrate and

preparation of dilutions are performed inside a certified chemical fume hood.[6][7] The

hood's face velocity should be between 80-120 feet per minute (fpm).[7] Check that the

sash is lowered to the indicated working height.
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General Ventilation: Ensure the laboratory's general ventilation system is operational.

Laboratories should have a minimum of 4-12 air changes per hour (ACH) to prevent the

buildup of contaminants.[8][9][10]

Review Personal Practices:

Keep all Wofasteril® containers, including working solutions and waste, tightly sealed

when not in immediate use.[6][11][12]

Dispense liquids carefully to minimize aerosol generation.

Keep work materials at least six inches behind the face of the hood to ensure proper

containment.[7]

Check for Spills: Immediately inspect the work area for any drips or small spills and clean

them up promptly according to the established spill protocol (see Issue 3).

Issue 2: A lingering Wofasteril® odor persists in the lab after work is completed.

Initial Assessment: Lingering odors suggest that vapors have either escaped primary

containment or contaminated surfaces and materials.

Troubleshooting Steps:

Surface Decontamination: Wipe down all surfaces within the fume hood, as well as any

potentially contaminated external surfaces (benchtops, equipment) with a suitable

cleaning agent followed by water.

Proper Waste Disposal: Ensure all Wofasteril®-contaminated waste (e.g., pipette tips,

tubes, gloves) is immediately placed in a designated, sealed hazardous waste container.

Do not leave it in open trash receptacles.[11]

Storage Check: Verify that all Wofasteril® stock containers are properly sealed. Consider

wrapping the cap threads with parafilm or Teflon tape for a better seal, or placing the

container in a secondary chemical storage bag.[13] Containers should be stored in a cool,

well-ventilated area away from incompatible materials.[6][11][12]
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PPE Disposal: Dispose of contaminated gloves and lab coats in the appropriate

designated containers immediately after use. Do not hang contaminated lab coats in open

areas.

Issue 3: A small Wofasteril® spill has occurred, causing a strong localized odor.

Initial Assessment: Spills must be managed immediately to control vapor release and

prevent exposure.[14]

Detailed Protocol: Small Spill Management

Alert Personnel: Notify others in the immediate area of the spill.[11][15]

Don PPE: Ensure you are wearing appropriate PPE, including safety goggles, a lab coat,

and chemical-resistant gloves (nitrile for small quantities, butyl rubber for larger volumes is

recommended).[6][15][16]

Containment & Neutralization:

For acidic spills like Wofasteril®, use a weak base such as sodium bicarbonate to

neutralize the spill.[17]

Sprinkle the neutralizing agent over the spill, starting from the outside and working

inward.

Specialized spill kits for peracetic acid are available and contain appropriate absorbents

and neutralizers.[14][18]

Cleanup:

Allow the neutralizer to react for at least 5 minutes.[14]

Use absorbent pads or inert material to soak up the neutralized mixture.[16]

Scoop the material into a designated hazardous waste container.[14]

Final Decontamination: Clean the spill area thoroughly with soap and water, then rinse

with water.[14]
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Ventilation: If safe to do so, increase ventilation to the area to help disperse any remaining

vapors.[17]

Frequently Asked Questions (FAQs)
Q1: What is Wofasteril® and what causes its pungent odor?

Wofasteril® is a commercial disinfectant and sterilant.[5][19] Its active ingredients are an

equilibrium mixture of peracetic acid (PAA), hydrogen peroxide, and acetic acid in a water

solution.[1][4][20] The strong, sharp, vinegar-like odor is primarily caused by the volatilization of

peracetic acid and acetic acid.[3]

Q2: What are the primary health and safety concerns with Wofasteril® vapor exposure?

The primary concern is irritation. Acute exposure to peracetic acid vapor is irritating to the eyes,

skin, and respiratory tract.[1][4][5] High concentrations can cause severe discomfort, and it can

be fatal if inhaled in large amounts.[6] It is crucial to adhere to occupational exposure limits.

Q3: What are the recommended occupational exposure limits for peracetic acid?

While OSHA has not set a specific Permissible Exposure Limit (PEL) for peracetic acid, other

agencies provide guidance[1][4][21][22]:

ACGIH TLV-STEL: The American Conference of Governmental Industrial Hygienists

recommends a Threshold Limit Value–Short-Term Exposure Limit of 0.4 ppm as a 15-minute

time-weighted average.[4][21][22]

EPA AEGL-1: The US Environmental Protection Agency has set an Acute Exposure

Guideline Level-1 (the level at which notable discomfort may occur) at 0.17 ppm for an 8-

hour exposure.[22][23]

Q4: What is the correct Personal Protective Equipment (PPE) for handling Wofasteril®?

Proper PPE is essential to prevent contact and exposure[16]:

Eye Protection: ANSI-approved safety goggles or a face shield if there is a splash hazard.[6]

[15]
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Hand Protection: Chemical-resistant gloves. Nitrile gloves are suitable for handling small

volumes, while thicker butyl rubber or neoprene gloves are recommended for larger

quantities or prolonged handling.[6][11][15]

Body Protection: A flame-resistant lab coat buttoned to its full length and a chemical-resistant

apron.[6][11]

Respiratory Protection: If handling outside of a fume hood is unavoidable, a respiratory

protection analysis should be performed by an EHS professional. A respirator suitable for

acidic gases may be required, especially when aerosols are generated.[6][19][24]

Q5: How should Wofasteril® solutions be stored to minimize odor?

Proper storage is critical for both safety and odor control:

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight, heat

sources, and incompatible materials (e.g., combustibles, metals, bases).[5][6][12][25] A

recommended temperature is 2-8 °C.[11][15]

Containers: Keep containers tightly closed in their original packaging, which includes a

degassing cap to release pressure from decomposition.[24][25] Always keep containers

upright.[11][24] Never return unused solution to the original container to avoid contamination.

[16][25]
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Parameter
Recommended
Value / Limit

Agency / Source Citation

Occupational

Exposure Limits

ACGIH TLV-STEL (15-

min)
0.4 ppm (1.24 mg/m³) ACGIH [4][21][22]

EPA AEGL-1 (8-hr)
0.17 ppm (0.52

mg/m³)
EPA [4][22][23]

Laboratory Ventilation

General Lab Air

Exchange Rate
4-12 ACH (minimum) OSHA / ANSI [8][9][10]

Chemical Fume Hood

Face Velocity
80 - 120 fpm EH&S Guideline [7]

Spill Neutralization

Neutralizing Agent
Weak Base (e.g.,

Sodium Bicarbonate)
Lab Safety Practice [17]

Visualized Workflows and Protocols
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Preparation Phase

Active Use Phase

Cleanup & Disposal Phase

1. Don Required PPE
(Goggles, Lab Coat, Gloves)

2. Verify Fume Hood
 is ON and Functioning

3. Work Inside Fume Hood
 with Sash at Correct Height

4. Prepare Dilutions &
 Handle Open Solutions

5. Keep Containers
 Tightly Capped

6. Dispose of Contaminated
 Items in Sealed Waste Bag

7. Decontaminate
 Work Surfaces

8. Seal Stock Container &
 Return to Storage

9. Remove PPE and
 Wash Hands Thoroughly
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Pungent Odor Detected

Is Wofasteril®
currently in active use?

Check Primary Containment:
1. Verify Fume Hood Operation

2. Lower Sash
3. Check for Spills in Hood

Yes

Check Secondary Sources:
1. Inspect Stored Containers for Leaks

2. Check Waste Bins for Improper Disposal
3. Inspect Surfaces for Residual Contamination

No

Odor Persists? Odor Persists?

Follow Spill Cleanup Protocol

Yes, Spill Found

Notify Lab Supervisor or EHS
for Ventilation System Check

Yes, No Spill

Odor Resolved

No YesNo

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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